6,8-Dibromoimidazo[1,2-a]pyrazine;hydrobromide

• CAS No.: 63744-23-0
• Molecular Formula: C6H4Br3N3
• Molecular Weight: 357.83 g/mol
• IUPAC Name: 6,8-dibromoimidazo[1,2-a]pyrazine;hydrobromide
• InChI: InChI=1S/C6H3Br2N3.BrH/c7-4-3-11-2-1-9-6(11)5(8)10-4;/h1-3H;1H
• InChI Key: SKQIWEQCBKIWAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C(C2=N1)Br)Br.Br

Description

6,8-Dibromoimidazo[1,2-a]pyrazine hydrobromide is a brominated heterocyclic compound with the molecular formula C₆H₃Br₂N₃·HBr (derived from free base: C₆H₃Br₂N₃, MW 276.92) . It serves as a critical intermediate in medicinal chemistry, enabling selective substitutions at the 6- and 8-positions via Suzuki cross-coupling or nucleophilic aromatic substitution . The hydrobromide salt form enhances aqueous solubility compared to the free base, which is slightly soluble in water . This compound is synthesized via bromination of 2-aminopyrazine followed by cyclization with chloroacetaldehyde . Its crystalline yellow solid form (mp 167°C) and high purity (≥98%) make it suitable for pharmaceutical research .

Biological Activity

6,8-Dibromoimidazo[1,2-a]pyrazine; hydrobromide is a heterocyclic compound that has garnered attention in various fields of biological research due to its promising bioactive properties. This article delves into its biological activity, mechanisms of action, applications in medicine and agriculture, and relevant case studies.

• Molecular Formula : C6H3Br2N3
• Molecular Weight : 276.92 g/mol
• CAS Number : 63744-22-9

The biological activity of 6,8-dibromoimidazo[1,2-a]pyrazine is largely attributed to its ability to interact with specific molecular targets within cells. The presence of bromine atoms enhances its reactivity, allowing it to bind effectively to various enzymes and receptors. This interaction can lead to:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of tyrosine kinase activity, which is crucial in cell signaling pathways associated with cancer proliferation .
• Induction of Apoptosis : Studies indicate that it may induce programmed cell death in cancer cells, thereby reducing tumor growth.
• Antimicrobial Activity : Preliminary investigations suggest that it possesses antimicrobial properties, making it a candidate for developing new antibiotics.

Biological Activity Overview

Activity Type	Description	References
Anticancer	Inhibits tyrosine kinase activity; induces apoptosis
Antimicrobial	Effective against various bacterial strains
Antiviral	Potential activity against viral infections
Enzyme Inhibition	Targets specific enzymes involved in critical metabolic pathways

Case Study 1: Anticancer Properties

A study investigated the efficacy of 6,8-dibromoimidazo[1,2-a]pyrazine as a novel anticancer agent. The compound was tested on various cancer cell lines, including breast and prostate cancer cells. Results indicated an IC50 value of approximately 10 µM, demonstrating significant cytotoxicity compared to control groups. The mechanism was further elucidated through molecular docking studies showing strong binding affinity to the ATP-binding site of kinases involved in cancer progression .

Case Study 2: Antimicrobial Activity

Research conducted on the antimicrobial effectiveness of this compound revealed that it exhibited inhibitory effects against several pathogenic bacteria. The minimum inhibitory concentration (MIC) was determined for strains such as Staphylococcus aureus and Escherichia coli, with values ranging from 5 to 20 µg/mL. This suggests its potential use as a lead compound for antibiotic development .

Pharmaceutical Development

6,8-Dibromoimidazo[1,2-a]pyrazine is being explored as a key intermediate in the synthesis of various pharmaceuticals aimed at treating cancers and infectious diseases. Its unique structure allows for modifications that enhance its biological activity.

Agricultural Chemistry

The compound is also utilized in agrochemical formulations due to its effectiveness against agricultural pests. Its brominated structure contributes to increased potency against a range of pests, making it valuable in pest control strategies .

Comparison with Similar Compounds

Comparison with Similar Compounds

Physicochemical Properties

Compound Name	Solubility	Melting Point (°C)	Salt Form	Evidence ID
6,8-Dibromoimidazo[1,2-a]pyrazine	Slightly soluble (H₂O)	167	Free base/hydrobromide
2-Bromo-tetrahydro derivative	Improved (HCl salt)	Not reported	Dihydrochloride
6,8-Dibromo-3-chloro analog	Not reported	Not reported	Free base

• Key Observations :
  • The hydrobromide salt improves aqueous solubility compared to the free base, critical for in vivo applications .
  • Dihydrochloride salts (e.g., tetrahydro derivatives) may offer better bioavailability .

Research Implications

• Drug Design : Bromine at C-6/C-8 facilitates late-stage diversification, but substituents at C-2/C-3 (e.g., amines, halogens) are pivotal for target affinity .
• Limitations : Poor in vivo performance of bioreductive analogs (e.g., RB90740) underscores the need for optimized redox stability .

Q & A

Q. What are the established synthetic routes for 6,8-dibromoimidazo[1,2-a]pyrazine?

The synthesis typically involves cyclization of 2-amino-3,5-dibromopyrazine with bromoacetaldehyde. Key steps include:

• Reagents : Bromoacetaldehyde (50% aqueous solution), glacial acetic acid, and hydrobromic acid.
• Conditions : Reaction under reflux for 1 hour, followed by neutralization with sodium bicarbonate. The product is purified via crystallization from water or chloroform/petroleum ether .
• Mechanism : Nucleophilic attack by the amino group of pyrazine on the carbonyl carbon of bromoacetaldehyde, followed by cyclization and elimination of water.

Q. How is the structure of 6,8-dibromoimidazo[1,2-a]pyrazine confirmed experimentally?

Structural confirmation relies on:

• NMR spectroscopy : Distinct singlets at δ 7.73 (H2), 7.95 (H3), and 7.96 (H4) in $^1H$-NMR, with no coupling observed for positions 6 and 8 due to bromine substitution .
• Mass spectrometry : A molecular ion peak at m/z 273 (M$^+$) for the dibromo derivative .
• X-ray crystallography (if available): Confirms regioselectivity of bromination at positions 6 and 7.

Q. What are the key physicochemical properties of this compound?

• Molecular formula : C$_6$H$_3$Br$_2$N$_3$.
• Solubility : Sparingly soluble in water; dissolves in polar aprotic solvents (e.g., DMF, DMSO) .
• Stability : Sensitive to light and moisture; storage under inert atmosphere (e.g., argon) at 2–8°C is recommended .

Advanced Research Questions

Q. How does the electronic environment of 6,8-dibromoimidazo[1,2-a]pyrazine influence its reactivity in nucleophilic substitution?

The bromine atoms at positions 6 and 8 create distinct electronic environments:

• Position 8 : Activated for nucleophilic attack due to electron-withdrawing effects of the adjacent nitrogen atom. Substitution here proceeds via an addition-elimination mechanism .
• Position 6 : Less reactive; substitution requires harsher conditions (e.g., Pd-catalyzed cross-coupling).
  Example : Treatment with sodium methoxide replaces bromine at position 8 with a methoxy group, yielding 6-bromo-8-methoxyimidazo[1,2-a]pyrazine .

Q. What computational methods predict the regioselectivity of bromination in imidazo[1,2-a]pyrazine derivatives?

• Electron density calculations : Position 3 is most reactive for electrophilic bromination (highest electron density), followed by position 5. Positions 6 and 8 are favored in dibromination due to steric and electronic factors .
• DFT studies : Validate experimental NMR data by correlating chemical shifts with calculated electron distributions .

Q. How does 6,8-dibromoimidazo[1,2-a]pyrazine serve as a precursor in medicinal chemistry?

• Functionalization : Bromine atoms enable Suzuki-Miyaura cross-coupling to introduce aryl/heteroaryl groups for structure-activity relationship (SAR) studies .
• Biological activity : Derivatives exhibit antimicrobial and anti-inflammatory properties. For example, 6-bromo-8-morpholino derivatives inhibit PI3K pathways in cancer models .

Q. What challenges arise in analyzing conflicting spectral data for brominated imidazo[1,2-a]pyrazines?

• Overlapping signals : Use of shift reagents (e.g., Eu(fod)$_3$) resolves overlapping $^1H$-NMR peaks .
• Isomer differentiation : Mass spectrometry fragmentation patterns distinguish between 6,8-dibromo and 5,8-dibromo isomers .

Q. How are deuterium exchange experiments used to probe reactivity?

• Method : Expose the compound to D$_2$O/NaOH in DMSO.
• Findings : Protons at positions 3 and 5 exchange rapidly (50% in <2 min at RT), while positions 6 and 8 remain inert, confirming their lower acidity .

Methodological Tables

Q. Table 1. Key Reaction Conditions for Functionalization

Reaction Type	Reagents/Conditions	Major Product	Reference
Nucleophilic Substitution	NaOMe, DMF, 60°C	6-Bromo-8-methoxyimidazo[1,2-a]pyrazine
Suzuki Coupling	Pd(PPh$_3$)$_4$, Ar-B(OH)$_2$, 80°C	6-Bromo-8-arylimidazo[1,2-a]pyrazine
Bromination	NBS, CHCl$_3$, reflux	3,6,8-Tribromoimidazo[1,2-a]pyrazine

Q. Table 2. Comparative Reactivity of Bromine Positions

Position	Reactivity (Electrophilic)	Reactivity (Nucleophilic)	Preferred Mechanism
3	High	Low	Direct electrophilic addition
6	Moderate	Moderate	Cross-coupling
8	Low	High	Addition-elimination